Ethyl glucuronide is a natural product found in Ambystoma mexicanum with data available.
Ethyl glucuronide
CAS No.: 17685-04-0
VCID: VC20753577
Molecular Formula: C8H14O7
Molecular Weight: 222.19 g/mol
* For research use only. Not for human or veterinary use.

Description | What is Ethyl Glucuronide?Ethyl glucuronide (EtG) is a metabolite of ethanol formed in the body through glucuronidation after exposure to ethanol, typically from drinking alcoholic beverages . EtG serves as a biomarker for detecting ethanol use and monitoring alcohol abstinence in various settings, including the military, alcohol treatment programs, professional monitoring programs, schools, liver transplant clinics, and recovery programs . It can be detected in urine for up to 90 hours . Formation and MetabolismEtG is produced through the enzymatic conjugation of ethanol with glucuronic acid in the liver . This process is catalyzed by mitochondrial membrane-bound UDP-glucuronosyltransferase . A small fraction (less than 0.1%) of ingested ethanol undergoes these enzymatic reactions and is eventually excreted in the urine . Glucuronidation assists in the excretion of toxic substances, drugs, and other substances that cannot be used as an energy source . Glucuronic acid attaches to the substance via a glycosidic bond, resulting in a glucuronide with higher water solubility, which is then excreted by the kidneys . Detection and Monitoring
Limitations and Controversies
Research Findings
Potential InterferenceWhile no apparent interference with the formation of EtG or EtS from other ingested drugs has been found, it is possible that competition from drugs conjugated by the same enzyme system might decrease EtG formation, and drugs resulting in enzyme induction might increase EtG . |
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CAS No. | 17685-04-0 |
Product Name | Ethyl glucuronide |
Molecular Formula | C8H14O7 |
Molecular Weight | 222.19 g/mol |
IUPAC Name | (2S,3S,4S,5R)-6-ethoxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C8H14O7/c1-2-14-8-5(11)3(9)4(10)6(15-8)7(12)13/h3-6,8-11H,2H2,1H3,(H,12,13)/t3-,4-,5+,6-,8?/m0/s1 |
Standard InChIKey | IWJBVMJWSPZNJH-XWBUKDKVSA-N |
Isomeric SMILES | CCOC1[C@@H]([C@H]([C@@H]([C@H](O1)C(=O)O)O)O)O |
SMILES | CCOC1C(C(C(C(O1)C(=O)O)O)O)O |
Canonical SMILES | CCOC1C(C(C(C(O1)C(=O)O)O)O)O |
Physical Description | Solid |
Synonyms | ethyl beta-D-6-glucosiduronic acid ethyl glucuronide ethyl-beta-D-glucopyranosiduronic acid ethylglucuronide |
PubChem Compound | 152226 |
Last Modified | Sep 15 2023 |
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